Cas no 2407529-33-1 (Giredestrant (tartrate))

• Product Name: Giredestrant (tartrate)
• CAS No: 2407529-33-1
• MF: C₃₁H₃₇F₅N₄O₇
• MW: 672.640105962753
• CID: 5052820
• Update Time: 2025-07-01

Giredestrant (tartrate) Chemical and Physical Properties

Names and Identifiers

• Giredestrant (tartrate)
• Giredestrant tartrate

• Inchi： 1S/C27H31F5N4O.C4H6O6/c1-16-9-20-19-5-2-3-6-23(19)34-25(20)26(36(16)14-27(31,32)15-37)24-21(29)10-17(11-22(24)30)33-18-12-35(13-18)8-4-7-28;5-1(3(7)8)2(6)4(9)10/h2-3,5-6,10-11,16,18,26,33-34,37H,4,7-9,12-15H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t16-,26-;1-,2-/m11/s1
• InChI Key： QZOTWXMHTSEIJY-WULFPPIKSA-N
• SMILES： FC(CO)(CN1[C@H](C)CC2C3C=CC=CC=3NC=2[C@H]1C1C(=CC(=CC=1F)NC1CN(CCCF)C1)F)F.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 47
• Rotatable Bond Count: 12
• Complexity: 880
• Topological Polar Surface Area: 170

Additional information on Giredestrant (tartrate)

Recent Advances in Giredestrant (tartrate) (CAS: 2407529-33-1) Research: A Comprehensive Review

Giredestrant (tartrate) (CAS: 2407529-33-1) is a novel selective estrogen receptor degrader (SERD) that has garnered significant attention in the field of breast cancer therapeutics. As a next-generation oral SERD, it is designed to overcome the limitations of traditional endocrine therapies, such as tamoxifen and fulvestrant, by offering improved bioavailability, potency, and tolerability. Recent studies have highlighted its potential in treating estrogen receptor-positive (ER+) breast cancer, particularly in patients with resistance to prior endocrine therapies. This research briefing synthesizes the latest findings on Giredestrant (tartrate), focusing on its mechanism of action, clinical efficacy, and ongoing developments in the field.

The molecular structure of Giredestrant (tartrate) (CAS: 2407529-33-1) enables it to bind competitively to the estrogen receptor (ER), inducing a conformational change that promotes ER degradation. Unlike fulvestrant, which requires intramuscular administration, Giredestrant's oral bioavailability represents a significant advancement in patient convenience and compliance. Preclinical studies have demonstrated its superior pharmacokinetic profile, with rapid absorption and sustained target engagement. Furthermore, its ability to penetrate the blood-brain barrier suggests potential applications in metastatic settings, including central nervous system involvement.

Clinical trials evaluating Giredestrant (tartrate) have shown promising results. The phase II acelERA BC trial investigated its efficacy in postmenopausal women with ER+, HER2-negative advanced breast cancer. Preliminary data indicated a clinically meaningful progression-free survival (PFS) benefit compared to standard endocrine therapies, with a favorable safety profile. Notably, the incidence of severe adverse events was low, and most side effects were manageable, including mild nausea and fatigue. These findings position Giredestrant as a viable alternative for patients who have developed resistance to first-line treatments.

Ongoing research is exploring combination therapies involving Giredestrant (tartrate) to enhance its therapeutic potential. For instance, studies are investigating its synergy with CDK4/6 inhibitors, such as palbociclib and ribociclib, to overcome intrinsic and acquired resistance mechanisms. Early-phase trials have reported encouraging response rates, suggesting that such combinations could redefine the standard of care for ER+ breast cancer. Additionally, biomarker analyses are underway to identify patient subgroups that may derive the greatest benefit from Giredestrant-based regimens.

In conclusion, Giredestrant (tartrate) (CAS: 2407529-33-1) represents a significant advancement in the treatment of ER+ breast cancer, offering a potent and convenient oral alternative to existing therapies. Its unique mechanism of action, combined with a favorable safety profile, positions it as a promising candidate for both monotherapy and combination approaches. Future research should focus on optimizing dosing strategies, expanding its use in earlier lines of therapy, and exploring its potential in other hormone-driven malignancies. As the clinical development of Giredestrant progresses, it is poised to play a pivotal role in the evolving landscape of endocrine therapy.